Cas no 104942-45-2 (2(3H)-Thiazolethione, 3-hydroxy-4-phenyl-)

2(3H)-Thiazolethione, 3-hydroxy-4-phenyl- structure
104942-45-2 structure
Product Name:2(3H)-Thiazolethione, 3-hydroxy-4-phenyl-
CAS No:104942-45-2
MF:C9H7NOS2
MW:209.287979364395
CID:1147054
Update Time:2024-07-26

2(3H)-Thiazolethione, 3-hydroxy-4-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Thiazolethione, 3-hydroxy-4-phenyl-
    • 3-hydroxy-4-phenylthiazole-2(3H)-thione
    • Inchi: 1S/C9H7NOS2/c11-10-8(6-13-9(10)12)7-4-2-1-3-5-7/h1-6,11H
    • InChI Key: ANOKHLGCGJZPNP-UHFFFAOYSA-N
    • SMILES: S1C=C(C2=CC=CC=C2)N(O)C1=S

Computed Properties

  • Exact Mass: 364.07058

Experimental Properties

  • Density: 1.52±0.1 g/cm3(Predicted)
  • Boiling Point: 387.7±45.0 °C(Predicted)
  • PSA: 35.83
  • LogP: 3.18340
  • pka: 4.46±0.40(Predicted)
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